3-methyl-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile

• IUPAC Name: 3-methyl-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile
• InChI: InChI=1S/C10H10N2/c1-7-10(5-11)9-4-2-3-8(9)6-12-7/h6H,2-4H2,1H3
• InChI Key: PRORLERWCVDWTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C2CCCC2=C1C#N
• Molecular Formula: C10H10N2
• DSSTOX Substance ID: DTXSID40396212
• Molecular Weight: 158.20 g/mol
• CAS RN: 63820-79-1

Description

“3-methyl-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile” is a heterocyclic compound. It’s a derivative of 6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile. These compounds have been synthesized and used as novel inhibitors for carbon steel corrosion.

Synthesis Analysis

The synthesis of these compounds involves a cyclocondensation reaction between 2,5-diarylidenecyclopentanone derivatives and propanedinitrile. The reaction is catalyzed by a sodium alkoxide solution (sodium ethoxide or sodium methoxide).

Molecular Structure Analysis

The molecular structure of these compounds is complex and involves multiple functional groups. The structure includes a pyridine ring fused with a cyclopentane ring, a nitrile group, and a methyl group.

Chemical Reactions Analysis

The main chemical reaction involved in the synthesis of these compounds is a cyclocondensation reaction. This reaction involves the condensation of two molecules with the release of a smaller molecule, typically water, to form a larger molecule.

Mechanism of Action

These compounds act as corrosion inhibitors for carbon steel. They exhibit mixed type inhibitors and show superior inhibition efficiency. The adsorption of these derivatives on the carbon steel interface follows the Langmuir isotherm model, including physisorption and chemisorption.